2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H20N2O4S/c22-17(11-21-15-3-1-2-4-16(15)25-18(21)23)20-13-19(6-8-24-9-7-19)14-5-10-26-12-14/h1-5,10,12H,6-9,11,13H2,(H,20,22)
• InChI Key: GBQJZJOVEQRLTF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)CN2C3=CC=CC=C3OC2=O)C4=CSC=C4
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H20N2O4S and its molecular weight is 372.44. The purity is usually 95%.
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Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions has shown that these compounds can form supramolecular architectures via hydrogen bonding interactions. These structures exhibit significant antioxidant activity, highlighting the potential of similar compounds in designing new antioxidant agents (K. Chkirate et al., 2019).

Heterocyclic Synthesis and Molecular Docking

Another study focused on the unexpected synthesis of novel 2-pyrone derivatives and analyzed their crystal structures, Hirshfeld surface analysis, and computational studies. These compounds demonstrated potential interactions within biological targets, suggesting their utility in drug design and molecular docking studies (J. Sebhaoui et al., 2020).

Antitumor Activity of Novel Derivatives

Derivatives containing the thiophene and pyran moieties have been synthesized and evaluated for their antitumor activity. Such studies contribute to the development of new anticancer agents by exploring different structural motifs and their biological activities (M. Albratty et al., 2017).

Insecticidal Assessment

The synthesis of heterocycles incorporating a thiadiazole moiety and their assessment as insecticidal agents against the cotton leafworm demonstrate the application of such compounds in agricultural chemistry. This highlights the potential of related structures in developing new pesticides (A. Fadda et al., 2017).

Mycobacterium tuberculosis InhA Inhibitors

A series of substituted acetamide derivatives were designed and evaluated for their inhibitory activity against Mycobacterium tuberculosis InhA, showing potential applications in tuberculosis treatment. The study emphasizes the importance of such compounds in addressing infectious diseases (Ganesh S. Pedgaonkar et al., 2014).